Diethyl methyl malonate
Cat. No. B8451518
M. Wt: 174.19 g/mol
InChI Key: BCEVYZFCKQBMET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04158007
Procedure details
Into a 2 l. 3-neck flask equipped with stirrer, condenser, thermometer, dropping funnel, and under a nitrogen atmosphere is placed 325 ml. of ethanol, and 2.5 g. of freshly cut sodium is added. When solution of the sodium is effected, 200 g. of diethyl methyl malonate is added in 5 minutes, and the mixture is stirred at room temperature for 1 hour. At the end of this period a solution of 100 g. of 2-cyclohexen-1-one in 130 ml. of ethanol is added through the dropping funnel over a period of 1 hour. The ensuing mild exothermic reaction causes the temperature to rise to 42° C. Stirring is continued overnight at room temperature, after which 20 ml. of acetic acid is added, and the mixture is evaporated at reduced pressure. The residual oil is dissolved in 1.31 l. of ether, transferred to a separatory funnel and washed with three 230 ml. portions of water. The ether solution is dried over anhydrous sodium sulfate, filtered, and dried over anhydrous calcium sulfate. The ether is removed at reduced pressure and the residual oil distilled under high vacuum using a 6-inch Vigreux column. After removal of a forerun of 22.5 g., bp 49°-129°/0.14-0.21 mm, α-methyl-3-oxocyclohexane malonic acid diethyl ester distills at 129°-130°/0.2 mm; 211.5 g, 75.4% of theory.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([OH:3])[CH3:2].[Na].C[CH2:6][CH:7]([C:12]([O:14][CH2:15][CH3:16])=[O:13])[C:8](OC)=[O:9].[C:17]1(=[O:23])[CH2:22][CH2:21][CH2:20][CH:19]=[CH:18]1>C(O)(=O)C>[CH2:1]([O:3][C:8](=[O:9])[C:7]([CH3:6])([CH:19]1[CH2:20][CH2:21][CH2:22][C:17](=[O:23])[CH2:18]1)[C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH3:2] |^1:3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCC(C(=O)OC)C(=O)OCC
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=CCCC1)=O
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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3-neck flask equipped with stirrer, condenser
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CUSTOM
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Type
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CUSTOM
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Details
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The ensuing mild exothermic reaction
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CUSTOM
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Type
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CUSTOM
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Details
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to rise to 42° C
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STIRRING
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Type
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STIRRING
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Details
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Stirring
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WAIT
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Type
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WAIT
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Details
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is continued overnight at room temperature
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture is evaporated at reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residual oil is dissolved in 1.31 l
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CUSTOM
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Type
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CUSTOM
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Details
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of ether, transferred to a separatory funnel
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WASH
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Type
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WASH
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Details
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washed with three 230 ml
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The ether solution is dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous calcium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The ether is removed at reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residual oil distilled under high vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of a forerun of 22.5 g
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DISTILLATION
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Type
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DISTILLATION
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Details
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, bp 49°-129°/0.14-0.21 mm, α-methyl-3-oxocyclohexane malonic acid diethyl ester distills at 129°-130°/0.2 mm
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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C(C)OC(C(C(=O)OCC)(C1CC(CCC1)=O)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
